Cas no 177965-07-0 (2-Propanol, 1,1,1-trifluoro-3-[(phenylmethyl)amino]-, (2S)-)

• Product Name: 2-Propanol, 1,1,1-trifluoro-3-[(phenylmethyl)amino]-, (2S)-
• CAS No: 177965-07-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 1365298
• PubChem ID: 1477380
• Update Time: 2025-04-20

2-Propanol, 1,1,1-trifluoro-3-[(phenylmethyl)amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-trifluoro-3-[(phenylmethyl)amino]-, (2S)-
• (S)-3-(Benzylamino)-1,1,1-trifluoropropan-2-ol
• 177965-07-0
• SCHEMBL21193302
• (S)-3-Benzylamino-1,1,1-trifluoro-propan-2-ol
• NKTRJOFXPSASPC-VIFPVBQESA-N
• F70612
• MFCD09260633
• (2S)-3-(benzylamino)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C10H12F3NO/c11-10(12,13)9(15)7-14-6-8-4-2-1-3-5-8/h1-5,9,14-15H,6-7H2/t9-/m0/s1
• InChI Key： NKTRJOFXPSASPC-VIFPVBQESA-N
• SMILES： FC([C@H](CNCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 219.08716
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26